Cas no 869634-10-6 (1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine)

• Product Name: 1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine
• CAS No: 869634-10-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD07343838
• CID: 1082640
• PubChem ID: 16226737
• Update Time: 2025-05-21

1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholino-1-(p-tolyl)ethanamine
• 1-(4-methylphenyl)-2-morpholin-4-ylethanamine
• 1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine
• CHEMBL4544776
• Z104341196
• AKOS000118366
• MFCD07343838
• AKOS016042124
• EN300-14527
• 869634-10-6
• G58304

• MDL： MFCD07343838
• Inchi： 1S/C13H20N2O/c1-11-2-4-12(5-3-11)13(14)10-15-6-8-16-9-7-15/h2-5,13H,6-10,14H2,1H3
• InChI Key： LETYVKDLLURZOR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 43-45 °C
• Boiling Point: 342.0±37.0 °C at 760 mmHg
• Flash Point: 160.6±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine

1-(4-Methylphenyl)-2-(Morpholin-4-yl)Ethan-1-Amine: A Comprehensive Overview

The compound with CAS No. 869634-10-6, commonly referred to as 1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a substituted phenyl group, making it a valuable substrate for various chemical reactions and biological studies.

Morpholine, a heterocyclic amine, is a key structural component of this compound. Its presence contributes to the molecule's stability and reactivity, making it an ideal candidate for exploring novel synthetic pathways. Recent studies have highlighted the potential of 1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine in drug discovery, particularly in the development of bioactive molecules with therapeutic potential.

The synthesis of 1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine involves a multi-step process that leverages advanced organic chemistry techniques. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to optimize the synthesis pathway. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for downstream applications.

One of the most intriguing aspects of this compound is its biological activity. Recent findings suggest that 1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amine exhibits potent inhibitory effects on certain enzymes, making it a promising lead compound for developing new drugs. For instance, studies have demonstrated its ability to modulate kinase activity, which is a key target in the treatment of various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique chemical properties make it an excellent candidate for designing advanced materials with tailored functionalities. Researchers are actively exploring its potential as a building block for constructing supramolecular assemblies and functional polymers.

The structural versatility of 1-(4-methylphenyl)-2-(morpholin-4-yl)ethan-1-amines has opened up new avenues for chemical innovation. By modifying the substituents on the phenyl ring or altering the morpholine moiety, scientists can create derivatives with enhanced properties. These derivatives are being tested for their suitability in diverse applications, ranging from agrochemicals to advanced therapeutics.

From a sustainability perspective, the synthesis and application of 1-(4-methylphenyl)-2-(morpholin-4-yll ethan-amines align with green chemistry principles. Researchers are increasingly adopting eco-friendly methods to minimize waste and reduce environmental impact during the production process. This shift toward sustainable practices underscores the importance of responsible innovation in modern chemistry.

In conclusion, 1-(4-methylphenyl)-2-(morpholin-yll ethan-amines represents a compelling example of how cutting-edge research can unlock the potential of complex molecules. With its diverse applications and promising biological profile, this compound continues to be a focal point for scientific exploration and technological advancement.